molecular formula C18H12F2N6 B2814866 (4-Fluorophenyl){2-[(3-fluorophenyl)amino]pteridin-4-yl}amine CAS No. 946242-43-9

(4-Fluorophenyl){2-[(3-fluorophenyl)amino]pteridin-4-yl}amine

Cat. No. B2814866
CAS RN: 946242-43-9
M. Wt: 350.333
InChI Key: VAXJLLMOWSSMRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(4-Fluorophenyl){2-[(3-fluorophenyl)amino]pteridin-4-yl}amine” is a complex organic molecule that contains several functional groups including fluorophenyl groups and an amino group attached to a pteridin ring. The presence of these groups suggests that the compound could have interesting chemical and biological properties .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pteridin ring, a bicyclic structure, would likely contribute to the rigidity of the molecule, while the fluorophenyl and amino groups could participate in various interactions such as hydrogen bonding .


Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The amino groups could act as nucleophiles in reactions, while the fluorine atoms on the phenyl rings could potentially increase the reactivity of the aromatic ring through an inductive effect .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could increase its lipophilicity, which could influence its solubility and distribution in the body .

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical, chemical, and biological properties. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could focus on exploring its synthesis, properties, and potential applications .

properties

IUPAC Name

2-N-(3-fluorophenyl)-4-N-(4-fluorophenyl)pteridine-2,4-diamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H12F2N6/c19-11-4-6-13(7-5-11)23-17-15-16(22-9-8-21-15)25-18(26-17)24-14-3-1-2-12(20)10-14/h1-10H,(H2,22,23,24,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAXJLLMOWSSMRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)F)NC2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H12F2N6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Fluorophenyl){2-[(3-fluorophenyl)amino]pteridin-4-yl}amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.